Cas no 1807016-84-7 (6-(Aminomethyl)-4-(difluoromethyl)-3-methoxy-2-methylpyridine)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxy-2-methylpyridine
• CAS No: 1807016-84-7
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 4896278
• Update Time: 2025-06-11

6-(Aminomethyl)-4-(difluoromethyl)-3-methoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxy-2-methylpyridine

• Inchi： 1S/C9H12F2N2O/c1-5-8(14-2)7(9(10)11)3-6(4-12)13-5/h3,9H,4,12H2,1-2H3
• InChI Key： JHDHSCDWWKCWAQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NC(C)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 0.7
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxy-2-methylpyridine

Comprehensive Overview of 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxy-2-methylpyridine (CAS No. 1807016-84-7)

The compound 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxy-2-methylpyridine (CAS No. 1807016-84-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluoromethyl and aminomethyl functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility and potential to address challenges in drug discovery and crop protection.

One of the key reasons for the growing interest in 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxy-2-methylpyridine is its role in the development of novel small-molecule therapeutics. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, which are critical factors in modern drug design. Additionally, the aminomethyl moiety provides a handle for further chemical modifications, enabling the creation of targeted therapies for diseases such as cancer, inflammation, and infectious diseases.

In the agrochemical sector, 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxy-2-methylpyridine is being explored as a building block for next-generation pesticides and herbicides. The difluoromethyl group is known to improve the efficacy of agrochemicals by enhancing their interaction with biological targets. This compound’s potential to contribute to sustainable agriculture aligns with current trends, where there is a strong demand for environmentally friendly and high-performance solutions.

The synthesis and characterization of 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxy-2-methylpyridine require advanced techniques in organic chemistry. Researchers often employ nuclear magnetic resonance (NMR) and mass spectrometry (MS) to confirm its structure and purity. The compound’s stability under various conditions is also a topic of interest, as it influences its suitability for large-scale production and application.

Another area of focus is the compound’s potential in material science. The pyridine core, combined with its functional groups, could be leveraged to develop new polymers and coatings with enhanced properties. This interdisciplinary approach highlights the versatility of 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxy-2-methylpyridine and its relevance across multiple industries.

As the scientific community continues to explore the applications of 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxy-2-methylpyridine, questions about its safety profile and environmental impact are also being addressed. Regulatory compliance and sustainable practices are paramount, ensuring that its use aligns with global standards. This compound exemplifies how innovative chemistry can drive progress in both healthcare and agriculture while adhering to ethical and environmental considerations.

In summary, 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxy-2-methylpyridine (CAS No. 1807016-84-7) represents a promising avenue for research and development. Its multifaceted applications, from pharmaceuticals to agrochemicals, underscore its importance in modern science. As advancements in synthetic methodologies and analytical techniques continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.